3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid

• IUPAC Name: 3-[(2-chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid
• InChI: InChI=1S/C13H16ClNO3/c1-7-5-4-6-10(11(7)14)12(16)15-9(3)8(2)13(17)18/h4-6,8-9H,1-3H3,(H,15,16)(H,17,18)
• InChI Key: NVKLRPYWIGFQJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC(C)C(C)C(=O)O)Cl
• Molecular Formula: C13H16ClNO3
• Molecular Weight: 269.72 g/mol

Description

3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid, also known as CMBA, is a chemical compound that has been widely used in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid involves the inhibition of specific enzymes involved in the growth and proliferation of cancer cells. It has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. By inhibiting these enzymes, 3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid can induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit angiogenesis, and modulate the immune system. Additionally, 3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid is its ability to selectively target cancer cells while leaving normal cells unharmed. This makes it a promising candidate for the development of anticancer drugs. However, one of the limitations of 3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid. One area of research is the development of more efficient synthesis methods that can produce larger quantities of 3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid. Additionally, further studies are needed to fully understand the mechanism of action of 3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid and its potential as an anticancer drug. Other future directions include the study of 3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid in combination with other drugs, the development of drug delivery systems for 3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid, and the study of 3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid in other disease models.

Synthesis Methods

3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid can be synthesized through a multistep process that involves the reaction of 2-chloro-3-methylbenzoic acid with N-methyl-2-amino-3-buten-1-ol, followed by the reaction of the resulting product with isobutyryl chloride. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid has been extensively used in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of anticancer drugs. Additionally, 3-[(2-Chloro-3-methylbenzoyl)amino]-2-methylbutanoic acid has been used in the study of enzyme inhibitors, protein-protein interactions, and drug delivery systems.